An In-depth Technical Guide to the Core of N6-Methyl-xylo-adenosine
An In-depth Technical Guide to the Core of N6-Methyl-xylo-adenosine
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical structure, synthesis, and biological relevance of N6-Methyl-xylo-adenosine. Due to the limited availability of specific experimental data for this particular nucleoside analog, this guide incorporates predicted data and information from closely related compounds, such as N6-methyladenosine (m6A), to offer a thorough resource.
Core Structure and Chemical Identity
N6-Methyl-xylo-adenosine is a modified purine (B94841) nucleoside. Its structure consists of an N6-methylated adenine (B156593) base linked to a xylofuranose (B8766934) sugar moiety via a β-N-glycosidic bond.
Below is a 2D representation of the N6-Methyl-xylo-adenosine structure generated using Graphviz.
Caption: 2D structure of N6-Methyl-xylo-adenosine.
Physicochemical and Spectroscopic Data
Quantitative data for N6-Methyl-xylo-adenosine is not extensively reported in the literature. The following tables summarize available and predicted data for this compound and its close analog, N6-methyladenosine, for comparative purposes.
Table 1: Physicochemical Properties
| Property | N6-Methyl-xylo-adenosine | N6-methyladenosine (for comparison) |
| Molecular Formula | C₁₁H₁₅N₅O₄ | C₁₁H₁₅N₅O₄ |
| Molecular Weight | 281.27 g/mol | 281.27 g/mol |
| CAS Number | 65494-95-3 | 1867-73-8 |
| Melting Point | Data not available | ~203 °C |
| Boiling Point | 649.1±65.0 °C (Predicted) | Data not available |
| Density | 1.85±0.1 g/cm³ (Predicted) | Data not available |
| InChI Key | VQAYFKKCNSOZKM-GZCUOZMLSA-N | VQAYFKKCNSOZKM-IOSLPCCCSA-N |
| SMILES | CNC1=C2C(=NC=N1)N(C=N2)C3C(C(C(O3)CO)O)O | CNC1=C2C(=NC=N1)N(C=N2)[C@H]3--INVALID-LINK--CO)O">C@@HO |
Table 2: Predicted NMR Spectroscopic Data (¹H and ¹³C)
Note: These are predicted values and may differ from experimental results.
| ¹H NMR (Predicted) | ¹³C NMR (Predicted) |
| Atom | Shift (ppm) |
| H-2 | ~8.2 |
| H-8 | ~8.1 |
| H-1' | ~6.0 |
| H-2' | ~4.6 |
| H-3' | ~4.3 |
| H-4' | ~4.2 |
| H-5'a, H-5'b | ~3.8, ~3.7 |
| N6-CH₃ | ~3.1 |
| 2'-OH | ~5.5 |
| 3'-OH | ~5.3 |
| 5'-OH | ~5.1 |
Table 3: UV/Vis Spectroscopic Data
Data for N6-methyladenosine is provided as a reference.
| Solvent | λmax (nm) | Molar Extinction Coefficient (ε) |
| pH 1 | 265 | ~15,000 |
| pH 7 | 266 | ~15,400 |
| pH 13 | 266 | ~15,400 |
Experimental Protocols
Due to the lack of a specific, published protocol for the synthesis of N6-Methyl-xylo-adenosine, a general method based on the silyl-Hilbert-Johnson reaction for nucleoside synthesis is provided below. This protocol would require optimization for this specific compound.
General Synthesis of N6-Methyl-xylo-adenosine via Silyl-Hilbert-Johnson Reaction
Objective: To synthesize N6-Methyl-xylo-adenosine by coupling silylated N6-methyladenine with a protected xylofuranose derivative.
Materials:
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N6-methyladenine
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1,2,3,5-Tetra-O-acetyl-D-xylofuranose
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N,O-Bis(trimethylsilyl)acetamide (BSA)
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Trimethylsilyl (B98337) trifluoromethanesulfonate (B1224126) (TMSOTf)
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Anhydrous acetonitrile
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Ammonia (B1221849) (7N in methanol)
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Silica (B1680970) gel for column chromatography
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Standard laboratory glassware and equipment
Procedure:
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Silylation of N6-methyladenine:
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In a flame-dried, three-neck flask under an inert atmosphere (e.g., argon), suspend N6-methyladenine in anhydrous acetonitrile.
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Add N,O-Bis(trimethylsilyl)acetamide (BSA) (approx. 2.5 equivalents).
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Heat the mixture to reflux until the solution becomes clear, indicating the formation of the silylated adenine derivative.
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Cool the reaction mixture to room temperature.
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Glycosylation:
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In a separate flame-dried flask, dissolve 1,2,3,5-Tetra-O-acetyl-D-xylofuranose in anhydrous acetonitrile.
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Add this solution to the silylated N6-methyladenine solution.
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Cool the mixture to 0 °C in an ice bath.
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Slowly add trimethylsilyl trifluoromethanesulfonate (TMSOTf) (approx. 1.2 equivalents) dropwise to the reaction mixture.
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Allow the reaction to stir at 0 °C for 1 hour and then at room temperature overnight.
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Work-up and Deprotection:
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Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.
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Extract the aqueous layer with ethyl acetate.
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Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude protected nucleoside.
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Dissolve the crude product in a 7N solution of ammonia in methanol.
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Stir the mixture at room temperature for 24-48 hours to remove the acetyl protecting groups.
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Purification:
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Concentrate the reaction mixture under reduced pressure.
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Purify the crude N6-Methyl-xylo-adenosine by silica gel column chromatography using a suitable solvent system (e.g., a gradient of methanol in dichloromethane).
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Monitor the fractions by thin-layer chromatography (TLC) and combine the fractions containing the pure product.
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Evaporate the solvent to yield the final product.
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Characterization:
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Confirm the identity and purity of the synthesized N6-Methyl-xylo-adenosine using ¹H NMR, ¹³C NMR, and mass spectrometry.
Biological Context and Signaling Pathway
While the specific biological role of N6-Methyl-xylo-adenosine is not well-documented, it is an analog of N6-methyladenosine (m6A), the most abundant internal modification in eukaryotic mRNA. The m6A modification plays a crucial role in regulating gene expression through a complex interplay of "writer," "eraser," and "reader" proteins.
The following diagram illustrates the generalized m6A signaling pathway, which provides a likely context for the biological activity of N6-Methyl-xylo-adenosine.
Caption: The N6-methyladenosine (m6A) regulatory pathway.
This guide serves as a foundational resource for researchers interested in N6-Methyl-xylo-adenosine. Further experimental work is necessary to fully elucidate its specific properties and biological functions.
